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Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682

Essential Safety and Handling Guide for
Chloroacetyl Bromide

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with Chloroacetyl bromide. Adherence to these procedures is essential
for ensuring personal safety and minimizing environmental risk.

Hazard Summary

Chloroacetyl bromide is a corrosive and toxic chemical that poses significant health risks
upon exposure. It is also a lachrymator, meaning it can cause severe eye irritation and tearing.
The substance reacts violently with water, releasing toxic gases.
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Hazard Type Description

Toxic if inhaled, swallowed, or in contact with
Acute Toxicity skin. Causes severe irritation of the upper

respiratory system, eyes, and skin[1].

Causes severe skin burns and serious eye

Corrosivity
damage|[2].
Reacts violently with water, bases, strong
o oxidizing agents, and alcohols[1][3]. Contact
Reactivity ] ) o
with water releases toxic and irritating hydrogen
bromide gas[1][4].
Lachrymator Substance which increases the flow of tears[2].

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach combining engineering controls and robust PPE is mandatory when
handling Chloroacetyl bromide. Workplace controls are more effective than relying solely on
personal protective equipment[3].

Engineering Controls

» Ventilation: All handling of Chloroacetyl bromide must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood to minimize inhalation exposure[5][6].

o Safety Stations: Emergency eyewash fountains and safety showers must be immediately
available in the work area[3].

Required Personal Protective Equipment
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PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields (conforming Protects against splashes and
Eye & Face Protection to EN 166 or NIOSH vapors that cause severe eye
standards)[7]. A face shield damage[5].

should also be worn.

Chemical-resistant, impervious
gloves (inspect prior to use)[7].
) ] Fire/flame resistant lab coat or Prevents skin contact, which
Skin & Body Protection
coveralls[7]. Complete can cause severe burns[3].
protective clothing and closed-

toe shoes|[5].

Not typically required if work is

performed within a properly

functioning fume hood. For

spills or inadequate ventilation,  Protects against inhalation of
Respiratory Protection a MSHA/NIOSH-approved toxic and corrosive vapors|[3]

supplied-air respirator with a [4].

full facepiece operated in a

positive-pressure mode is

necessary[3].

Operational Plan: Safe Handling and Storage
Step-by-Step Handling Protocol

o Preparation: Before starting work, ensure all engineering controls are functional. Confirm that
an emergency shower and eyewash station are accessible[3]. Put on all required PPE[3][5]

[71.

o Dispensing: When possible, use an automated system to pump the liquid from storage
containers to process containers[3]. All equipment used must be properly grounded[3].

» Execution: Perform all manipulations within a chemical fume hood. Avoid creating mists or
vapors[7].
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e Incompatible Materials: Keep Chloroacetyl bromide away from water, bases, alcohols, and
strong oxidizing agents, as violent reactions can occur[3].

» Hygiene: Do not eat, drink, or smoke in the handling area[3][5]. Wash hands thoroughly with
soap and water immediately after handling is complete[3][7].

o Clothing: Remove any contaminated clothing immediately and wash it before reuse[5]. Do
not allow clothing wet with the material to remain in contact with skin[6].

Storage Protocol

o Store containers in a dry, cool, and well-ventilated place[5][7].

o Keep containers tightly closed to prevent moisture contact[2][7]. Storage under an inert
atmosphere like nitrogen is recommended|[2].

» Store in a designated corrosives area, away from incompatible materials[2][3].
o Ensure the storage area is locked and secure[5].
Disposal Plan

Waste Disposal

» All Chloroacetyl bromide waste and contaminated materials must be treated as hazardous
waste[3].

» Dispose of waste through a licensed and approved waste disposal company|8].

» Do not dispose of into drains or the environment[9].

Spill Response Protocol

o Evacuate: Immediately evacuate all non-essential personnel from the spill area[3][10].

 Isolate & Ventilate: Isolate the leak area for at least 50 meters (150 feet) in all directions[1].
Remove all ignition sources and ensure the area is well-ventilated[3].
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Protect: Responders must wear full PPE, including respiratory protection and chemical-
impervious clothing[3][10].

Contain: Absorb the spill using a dry, inert material such as vermiculite, dry sand, or earth[3].
DO NOT USE WATER or combustible materials like cellulose-based absorbents[1][3].

Collect: Carefully collect the absorbed material and place it into a sealed, properly labeled
container for hazardous waste disposal[3].

Decontaminate: Ventilate and wash the area after the clean-up is complete[3].

Emergency Procedures: First Aid

Immediate action is required in case of any exposure. Symptoms may be delayed[10][11].

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.
If breathing has stopped, give artificial respiration using a pocket mask with a one-way valve;
do not use the mouth-to-mouth method[2]. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing while flushing the affected area
with large amounts of water for at least 15 minutes, using a safety shower if available[6]. Call
a physician immediately[2][5].

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-30
minutes, lifting the upper and lower eyelids occasionally[2][3]. Remove contact lenses if it is
safe to do so[2]. Seek immediate medical attention[5].

Ingestion: Rinse the mouth thoroughly with water. DO NOT induce vomiting[7]. Never give
anything by mouth to an unconscious person[7]. Call a physician or Poison Control Center
immediately[5][7].

Physicochemical Data
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Property Value

CAS Number 598-21-0[7]

Molecular Weight 201.84 g/mol [1]

Boiling Point 147 - 150 °C (297 - 302 °F)
Specific Gravity 2.317 at 20°C (68°F)[1]
Appearance Colorless to light yellow liquid[4]
Odor Sharp, extremely irritating[4]

Workflow for Safe Handling of Chloroacetyl Bromide
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Caption: Workflow for the safe handling, disposal, and emergency response for Chloroacetyl
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. BROMOACETYL BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. fishersci.com [fishersci.com]

. hj.gov [nj.gov]

. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

. lobachemie.com [lobachemie.com]

. datasheets.scbt.com [datasheets.scbt.com]

. zycz.cato-chem.com [zycz.cato-chem.com]

. cdhfinechemical.com [cdhfinechemical.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]
¢ 10. cdn.chemservice.com [cdn.chemservice.com]
e 11. cdn.chemservice.com [cdn.chemservice.com]

 To cite this document: BenchChem. [Personal protective equipment for handling
Chloroacetyl bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8571682#personal-protective-equipment-for-
handling-chloroacetyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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